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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and hazard information for

(3-bromothiophen-2-yl)methanol (CAS No. 70260-17-2). It is intended for use by qualified

professionals in research and development. Specific quantitative toxicological data, such as

LD50 and LC50 values, and detailed experimental protocols for this compound are not readily

available in the public domain. The information presented herein is based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals and data from closely

related compounds. All users should conduct their own risk assessments and consult a

comprehensive Safety Data Sheet (SDS) from their supplier before handling this chemical.

Chemical Identification and Physical Properties
(3-bromothiophen-2-yl)methanol is a substituted thiophene derivative. Thiophene and its

derivatives are important heterocyclic compounds widely used as building blocks in the

synthesis of pharmaceuticals and other specialty chemicals. Understanding the fundamental

properties of this compound is the first step in ensuring its safe handling.
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Property Value Source

Molecular Formula C5H5BrOS PubChem

Molecular Weight 193.06 g/mol PubChem

CAS Number 70260-17-2 PubChem

Synonyms

(3-bromo-2-thienyl)methanol,

3-Bromo-2-

(hydroxymethyl)thiophene

PubChem

Appearance
Not explicitly available, likely a

solid or liquid
-

Boiling Point Not explicitly available -

Melting Point Not explicitly available -

Solubility Not explicitly available -

Hazard Identification and Classification
Based on available GHS data, (3-bromothiophen-2-yl)methanol is classified as a hazardous

substance. The primary hazards are related to its acute toxicity upon ingestion and inhalation,

as well as its potential to cause skin and eye irritation.

GHS Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhaled Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

GHS Label Elements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b151471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Information

Pictograms

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H332: Harmful if

inhaled. H315: Causes skin irritation. H319:

Causes serious eye irritation.

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area. <

To cite this document: BenchChem. [(3-bromothiophen-2-yl)methanol: A Technical Guide to
Safety and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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